Cas no 878207-92-2 (methyl 6-chloro-3-methylpyridine-2-carboxylate)

Methyl 6-chloro-3-methylpyridine-2-carboxylate is a versatile pyridine derivative widely used as an intermediate in pharmaceutical and agrochemical synthesis. Its key structural features—a chloro substituent at the 6-position and a methyl ester at the 2-position—enhance reactivity in nucleophilic substitution and coupling reactions, making it valuable for constructing complex heterocyclic frameworks. The compound exhibits high purity and stability under standard storage conditions, ensuring reliable performance in multi-step synthetic routes. Its well-defined reactivity profile allows for selective functionalization, facilitating applications in the development of active ingredients for crop protection and medicinal chemistry. The product is typically supplied with stringent quality control to meet industry standards.
methyl 6-chloro-3-methylpyridine-2-carboxylate structure
878207-92-2 structure
Product Name:methyl 6-chloro-3-methylpyridine-2-carboxylate
CAS No:878207-92-2
MF:C8H8ClNO2
MW:185.607621192932
MDL:MFCD12756112
CID:706705
PubChem ID:45489870
Update Time:2025-05-26

methyl 6-chloro-3-methylpyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Methyl 6-chloro-3-methylpicolinate
    • 2-Pyridinecarboxylic acid, 6-chloro-3-methyl-, methyl ester
    • 6-CHLORO-3-METHYL-PYRIDINE-2-CARBOXYLIC ACID METHYL ESTER
    • methyl 6-chloro-3-methylpyridine-2-carboxylate
    • 6-Chloro-3-methyl-2-pyridinecarboxylic acid methyl ester
    • methyl6-chloro-3-methylpicolinate
    • PubChem24205
    • methyl 6-chloro-3-methyl-pyridine-2-carboxylate
    • PYR191
    • XWPSWOKQWBNRDW-UHFFFAOYSA-N
    • CC024
    • 6-Chloro-3-methylpicolinic acid methyl ester
    • 6-chloro-3-methyl-2-pyridinecarboxylic acid, methyl ester
    • SY039713
    • PS-5620
    • DTXSID40670488
    • 878207-92-2
    • Z1201626685
    • MFCD12756112
    • EN300-137111
    • SCHEMBL1428189
    • SB39301
    • AKOS006343586
    • DB-010187
    • CS-W008840
    • J-522544
    • MDL: MFCD12756112
    • Inchi: 1S/C8H8ClNO2/c1-5-3-4-6(9)10-7(5)8(11)12-2/h3-4H,1-2H3
    • InChI Key: XWPSWOKQWBNRDW-UHFFFAOYSA-N
    • SMILES: O=C(C1C(C)=CC=C(Cl)N=1)OC

Computed Properties

  • Exact Mass: 185.02400
  • Monoisotopic Mass: 185.024
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 174
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 39.2
  • XLogP3: 2.4

Experimental Properties

  • Density: 1.247
  • Boiling Point: 288.7°C at 760 mmHg
  • Flash Point: 128.4°C
  • Refractive Index: 1.528
  • PSA: 39.19000
  • LogP: 1.83000

methyl 6-chloro-3-methylpyridine-2-carboxylate Customs Data

  • HS CODE:2933399090
  • Customs Data:

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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methyl 6-chloro-3-methylpyridine-2-carboxylate Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Phosphorus oxychloride Solvents: 1,2-Dichloroethane ;  4 h, reflux
1.2 Reagents: Water ;  cooled
Reference
Synthesis and SAR study of pyrrolo[3,4-b]pyridin-7(6H)-one derivatives as melanin concentrating hormone receptor 1 (MCH-R1) antagonists
Lim, Chae Jo; Kim, Ji Young; Lee, Byung Ho; Oh, Kwang-Seok; Yi, Kyu Yang, Bioorganic & Medicinal Chemistry Letters, 2013, 23(6), 1736-1739

methyl 6-chloro-3-methylpyridine-2-carboxylate Raw materials

methyl 6-chloro-3-methylpyridine-2-carboxylate Preparation Products

methyl 6-chloro-3-methylpyridine-2-carboxylate Suppliers

Amadis Chemical Company Limited
Gold Member
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(CAS:878207-92-2)methyl 6-chloro-3-methylpyridine-2-carboxylate
Order Number:A10462
Stock Status:in Stock
Quantity:5g/10g/25g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 17:21
Price ($):166.0/317.0/734.0
Email:sales@amadischem.com
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Amadis Chemical Company Limited
(CAS:878207-92-2)methyl 6-chloro-3-methylpyridine-2-carboxylate
A10462
Purity:99%/99%/99%
Quantity:5g/10g/25g
Price ($):166.0/317.0/734.0
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